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Compound of Interest

Compound Name: Glycolate

Cat. No.: B3277807 Get Quote

Introduction

Propyl glycolate, also known as propyl 2-hydroxyacetate, is an organic compound belonging

to the ester class. It is the propyl ester of glycolic acid. While its direct applications in drug

development are not extensively documented in publicly available literature, its chemical

structure and properties make it a subject of interest for researchers in organic synthesis and

materials science. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, and available safety information for propyl

glycolate, with a focus on aspects relevant to scientific and pharmaceutical research.

Chemical Structure and Identification
Propyl glycolate is characterized by a propyl group attached to the carboxyl group of glycolic

acid.

Molecular Formula: C₅H₁₀O₃

IUPAC Name: propyl 2-hydroxyacetate[1][2]

Synonyms: Propyl glycolate, Glycolic acid propyl ester, Hydroxyacetic acid propyl ester[1][3]

Chemical Structure:
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Caption: 2D Chemical Structure of Propyl Glycolate.

Physicochemical Properties
The physicochemical properties of propyl glycolate are summarized in the table below. It is

important to note that while some experimental data is available, other values are computed.

Property Value Source

Molecular Weight 118.131 g/mol [1]

Boiling Point 169.2 °C at 760 mmHg [1][4]

Density 1.054 g/cm³ [1][4]

Flash Point 65.5 °C [1]

Water Solubility
Slightly soluble (data for

isomer)
[5]

Refractive Index 1.422 [1]

LogP (predicted) 0.4 [2]

CAS Number 90357-58-7 [1][2]

Synthesis of Propyl Glycolate
Propyl glycolate can be synthesized via several methods, with Fischer esterification being a

common and well-established approach.

Experimental Protocol: Fischer Esterification of Glycolic
Acid with Propanol
This protocol describes a general procedure for the synthesis of propyl glycolate.

Materials:

Glycolic acid

n-Propanol
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate (5% aqueous solution)

Brine (saturated aqueous sodium chloride)

Anhydrous sodium sulfate

Ethyl acetate (or other suitable extraction solvent)

Toluene (for azeotropic removal of water, optional)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Dean-Stark trap (optional)

Procedure:

Reaction Setup: In a round-bottom flask, combine glycolic acid and an excess of n-propanol.

A molar ratio of 1:3 (glycolic acid to n-propanol) is common to drive the equilibrium towards

the product.[6]

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

reaction mixture.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for several hours.

The reaction progress can be monitored by techniques such as thin-layer chromatography
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(TLC). For more efficient water removal, a Dean-Stark trap can be used with a solvent that

forms an azeotrope with water, such as toluene.[6]

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and add water and an extraction solvent like

ethyl acetate.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.[6]

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent using a rotary evaporator.

Purification: The crude propyl glycolate can be purified by distillation under reduced

pressure.

Reaction Work-up Purification

Reactants CatalystAdd RefluxHeat ExtractionCool & Transfer WashingSequential Drying Solvent Removal DistillationPurify Propyl Glycolate

Click to download full resolution via product page

Caption: Workflow for the synthesis of propyl glycolate via Fischer esterification.

Applications in Research and Drug Development
The direct application of propyl glycolate as an active pharmaceutical ingredient or a common

excipient in drug formulations is not well-documented in publicly available scientific literature.

Most of the available information on the use of "propylene glycol" in pharmaceuticals refers to

1,2-propanediol, a different chemical entity.

However, based on its chemical structure, propyl glycolate may have potential applications as:
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A chemical intermediate: Hydroxyacetates can be used as building blocks in the synthesis of

more complex molecules, including active pharmaceutical ingredients.

A prodrug moiety: The ester and hydroxyl groups could potentially be used to create

prodrugs of other compounds to improve their bioavailability.

A solvent in research settings: Its ester functionality and potential for hydrogen bonding

suggest it could be explored as a solvent for specific applications in organic synthesis and

material science.

It is important to note that these are potential applications based on chemical principles, and

further research is needed to validate any specific utility in drug development.

Safety and Toxicology
Comprehensive toxicological data specifically for propyl glycolate is limited. However, the

Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of glycolic acid and its

simple esters, which includes propyl glycolate.

The CIR Expert Panel concluded that these ingredients are safe for use in cosmetic products

under the following conditions:

At concentrations less than or equal to 10% with a final formulation pH of 3.5 or greater.

When formulated to avoid increased sun sensitivity, or when directions for use include the

daily use of sun protection.[2]

For salon products, they are considered safe at concentrations up to 30% with a final

formulation pH of 3.0 or greater, for brief, discontinuous use followed by thorough rinsing, when

applied by trained professionals and accompanied by sun protection recommendations.[2]

It is crucial to handle propyl glycolate in a well-ventilated area and use appropriate personal

protective equipment, including gloves and safety glasses, as is standard practice for handling

laboratory chemicals.

Conclusion
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Propyl glycolate is a simple ester of glycolic acid with defined chemical and physical

properties. While its direct role in drug development is not currently established, its synthesis is

straightforward, and it holds potential as a chemical intermediate. The available safety data

from the cosmetics sector suggests it is safe under specific conditions of use. Further research

is warranted to explore its potential applications in the pharmaceutical and other industries.

Propyl Glycolate

Chemical Structure Physicochemical Properties Synthesis Applications Safety & Toxicology

Fischer Esterification Chemical Intermediate Potential Prodrug Moiety Cosmetic Ingredient Review

Click to download full resolution via product page

Caption: Logical relationships of the core topics covered in this technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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